(2S,3R)-2-ethyl-N-[2-methyl-5-(oxan-4-yl)pyrazol-3-yl]oxolane-3-carboxamide

• IUPAC Name: (2S,3R)-2-ethyl-N-[2-methyl-5-(oxan-4-yl)pyrazol-3-yl]oxolane-3-carboxamide
• InChI: InChI=1S/C16H25N3O3/c1-3-14-12(6-9-22-14)16(20)17-15-10-13(18-19(15)2)11-4-7-21-8-5-11/h10-12,14H,3-9H2,1-2H3,(H,17,20)/t12-,14+/m1/s1
• InChI Key: QGXQEASPHDOIFJ-OCCSQVGLSA-N
• Canonical SMILES: CCC1C(CCO1)C(=O)NC2=CC(=NN2C)C3CCOCC3
• Isomeric SMILES: CC[C@H]1[C@@H](CCO1)C(=O)NC2=CC(=NN2C)C3CCOCC3
• Molecular Formula: C16H25N3O3
• Molecular Weight: 307.39 g/mol

Description

(2S,3R)-2-ethyl-N-[2-methyl-5-(oxan-4-yl)pyrazol-3-yl]oxolane-3-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of ((2S,3R)-2-ethyl-N-[2-methyl-5-(oxan-4-yl)pyrazol-3-yl]oxolane-3-carboxamide)-2-ethyl-N-[2-methyl-5-(oxan-4-yl)pyrazol-3-yl]oxolane-3-carboxamide is not fully understood. However, it is believed to exert its anti-inflammatory and analgesic effects by inhibiting the production of prostaglandins, which are known to play a role in inflammation and pain.
Biochemical and Physiological Effects:
Studies have shown that (this compound)-2-ethyl-N-[2-methyl-5-(oxan-4-yl)pyrazol-3-yl]oxolane-3-carboxamide exhibits anti-inflammatory and analgesic effects in animal models. It has also been found to inhibit the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

One of the main advantages of ((2S,3R)-2-ethyl-N-[2-methyl-5-(oxan-4-yl)pyrazol-3-yl]oxolane-3-carboxamide)-2-ethyl-N-[2-methyl-5-(oxan-4-yl)pyrazol-3-yl]oxolane-3-carboxamide is its ability to exhibit anti-inflammatory and analgesic effects, making it a promising candidate for the development of new drugs. However, its potential use in humans is still being studied, and more research is needed to determine its safety and efficacy.

Future Directions

There are several future directions for the study of ((2S,3R)-2-ethyl-N-[2-methyl-5-(oxan-4-yl)pyrazol-3-yl]oxolane-3-carboxamide)-2-ethyl-N-[2-methyl-5-(oxan-4-yl)pyrazol-3-yl]oxolane-3-carboxamide. One potential direction is the development of new drugs based on its anti-inflammatory and analgesic properties. Another potential direction is the use of (this compound)-2-ethyl-N-[2-methyl-5-(oxan-4-yl)pyrazol-3-yl]oxolane-3-carboxamide in the production of high-performance materials. Further research is also needed to determine its potential use in the treatment of cancer.

Synthesis Methods

The synthesis of ((2S,3R)-2-ethyl-N-[2-methyl-5-(oxan-4-yl)pyrazol-3-yl]oxolane-3-carboxamide)-2-ethyl-N-[2-methyl-5-(oxan-4-yl)pyrazol-3-yl]oxolane-3-carboxamide involves the reaction of oxan-4-yl hydrazine with 2-methyl-5-pyrazolone in the presence of ethyl 3-bromo-2-oxo-4-phenylbutanoate. The resulting product is then treated with 2,3-epoxypropyltrimethylammonium chloride to obtain the final compound.

Scientific Research Applications

((2S,3R)-2-ethyl-N-[2-methyl-5-(oxan-4-yl)pyrazol-3-yl]oxolane-3-carboxamide)-2-ethyl-N-[2-methyl-5-(oxan-4-yl)pyrazol-3-yl]oxolane-3-carboxamide has been studied for its potential applications in various fields. In the field of medicine, it has been found to exhibit anti-inflammatory and analgesic properties. It has also been studied for its potential use in the treatment of cancer due to its ability to inhibit the growth of cancer cells.
In addition to its medical applications, (this compound)-2-ethyl-N-[2-methyl-5-(oxan-4-yl)pyrazol-3-yl]oxolane-3-carboxamide has also been studied for its potential use in the development of new materials. It has been found to exhibit excellent thermal stability and mechanical properties, making it a promising candidate for the production of high-performance materials.